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Compound of Interest

Compound Name: Boc-Val-Leu-Lys-AMC

Cat. No.: B1266300

For Researchers, Scientists, and Drug Development Professionals

Introduction

Boc-Val-Leu-Lys-AMC (t-Butyloxycarbonyl-L-valyl-L-leucyl-L-lysine-7-amido-4-
methylcoumarin) is a highly sensitive and specific fluorogenic substrate used for the
guantitative measurement of various proteases, most notably plasmin.[1][2][3] The substrate
consists of a tripeptide sequence (Val-Leu-Lys) linked to a fluorescent reporter molecule, 7-
amino-4-methylcoumarin (AMC). In its intact form, the substrate is non-fluorescent. Upon
enzymatic cleavage of the amide bond between the lysine residue and the AMC moiety, the
highly fluorescent AMC is released. The rate of AMC liberation, which can be monitored
fluorometrically, is directly proportional to the enzyme's activity. This substrate is also cleaved
by other proteases such as acrosin, calpain isozymes | and Il, and papain.[1][2]

Applications

o Enzyme Activity Assays: Primarily used to measure the activity of plasmin and other related
serine proteases.

e High-Throughput Screening (HTS): Suitable for screening compound libraries to identify
potential inhibitors or activators of target proteases.

e Drug Discovery: A valuable tool in the research and development of therapeutic agents
targeting proteases involved in various physiological and pathological processes.
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Chemical Properties

Property Value Reference
CAS Number 73554-84-4 [1][2]
Molecular Formula C32H49Ns07 [11[2]
Molecular Weight 615.77 g/mol [2]
Appearance White to off-white solid [4]

) >98% (typically assessed by
Purity [5]
HPLC and NMR)

Spectral Properties

The liberated 7-amino-4-methylcoumarin (AMC) can be detected using a fluorometer.

Parameter Wavelength (nm) Reference
Excitation Maximum 340 - 380 516171
Emission Maximum 440 - 470 [5][6]118]

Experimental Protocol: Preparation of Boc-Val-Leu-
Lys-AMC Stock Solution

This protocol describes the preparation of a 10 mM stock solution of Boc-Val-Leu-Lys-AMC in
Dimethyl Sulfoxide (DMSO).

Materials:

Boc-Val-Leu-Lys-AMC powder

Anhydrous/High-purity Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes

Vortex mixer
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o Pipettes and sterile pipette tips
o Personal Protective Equipment (PPE): safety glasses, gloves, lab coat
Procedure:

o Acclimatization: Before opening, allow the vial of lyophilized Boc-Val-Leu-Lys-AMC to
equilibrate to room temperature for at least 20 minutes. This prevents condensation of
moisture, which can affect the stability of the compound.

o Reconstitution: Briefly centrifuge the vial to ensure all the powder is at the bottom. To
prepare a 10 mM stock solution, add the appropriate volume of DMSO to the vial containing
a known mass of the substrate. For example, to reconstitute 5 mg of Boc-Val-Leu-Lys-AMC
(MW: 615.77 g/mol ), add 811.9 pL of DMSO.

o Calculation: Volume (L) = Mass (g) / (Molecular Weight ( g/mol ) * Concentration (mol/L))

o Dissolution: Vortex the solution thoroughly for 1-2 minutes to ensure the substrate is
completely dissolved.[9] If necessary, gentle warming in a water bath (e.g., at 37°C) or
sonication in an ultrasonic bath can aid in dissolution.[2][9] Visually inspect the solution to
ensure there are no undissolved particulates.

» Aliquoting and Storage: To avoid repeated freeze-thaw cycles, which can degrade the
peptide substrate, it is crucial to aliquot the stock solution into single-use volumes (e.g., 10-
50 pL) in sterile microcentrifuge tubes.[2][4][5][10]

» Storage Conditions: Store the aliquoted stock solution protected from light.[4][8][10]

Storage Temperature Storage Duration Reference
20°C Up to 1 month [21[4][10]
-80°C Up to 6 months [2][4][10]

Note: For long-term storage of the lyophilized powder, it is recommended to store it at -20°C or
-80°C.[11]
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Experimental Workflow

Click to download full resolution via product page

Caption: Workflow for Boc-Val-Leu-Lys-AMC stock solution preparation and use.

Safety Precautions

o Always wear appropriate personal protective equipment (PPE), including gloves, safety
glasses, and a lab coat, when handling chemical reagents.

» Handle DMSO with care as it can facilitate the absorption of other chemicals through the
skin.

o Work in a well-ventilated area or a chemical fume hood.

o Consult the Safety Data Sheet (SDS) for detailed safety information.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1266300#preparing-boc-val-leu-lys-amc-stock-
solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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